Cas no 1379926-18-7 (2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one
• CAS No: 1379926-18-7
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• CID: 5906712
• PubChem ID: 65179389
• Update Time: 2025-06-12

2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-4-fluorophenyl)ethanone
• Ethanone, 2-amino-1-(2-bromo-4-fluorophenyl)-
• 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one
• AKOS014513364
• 1379926-18-7
• EN300-1892980

• Inchi： 1S/C8H7BrFNO/c9-7-3-5(10)1-2-6(7)8(12)4-11/h1-3H,4,11H2
• InChI Key： DYYRMMQQSDHALH-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C=C1Br)CN

Computed Properties

• Exact Mass: 230.96950g/mol
• Monoisotopic Mass: 230.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.599±0.06 g/cm3(Predicted)
• Boiling Point: 320.6±37.0 °C(Predicted)
• pka: 6.65±0.29(Predicted)

Additional information on 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one

Professional Introduction to 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one (CAS No. 1379926-18-7)

2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one, identified by the CAS number 1379926-18-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a structural framework of an amide derivative with bromo and fluoro substituents, has garnered attention due to its potential applications in the synthesis of biologically active agents. The presence of both bromine and fluorine atoms in its aromatic ring system enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic compounds.

The compound's structure, comprising a central ethanone backbone substituted with an amino group at the second carbon and a 2-bromo-4-fluorophenyl moiety at the first carbon, positions it as a versatile building block for drug discovery. The bromo and fluoro groups are particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. This makes 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one a promising candidate for further exploration in the design of small-molecule drugs targeting various diseases.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacological profiles. The fluorine atom, in particular, can significantly influence the electronic properties of a molecule, leading to increased lipophilicity and reduced metabolic degradation. Such characteristics are highly desirable in drug design, as they can improve the overall efficacy and duration of action of therapeutic agents. The incorporation of fluorine into pharmaceuticals has been extensively studied, with numerous examples demonstrating its utility in antiviral, anticancer, and anti-inflammatory drugs.

The bromo substituent in 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one also contributes to its chemical diversity and reactivity. Bromine is known to participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. These reactions allow for the facile introduction of brominated aromatic units into larger molecular frameworks, enabling the synthesis of intricate pharmacophores. The ability to functionalize bromo-containing compounds further extends their utility in medicinal chemistry.

Current research efforts are focused on leveraging the unique properties of 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one to develop novel therapeutic agents. One area of interest is its potential application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these conditions.

Another promising application lies in the development of antimicrobial agents. The rise of antibiotic-resistant bacteria has necessitated the discovery of new drugs with novel mechanisms of action. Compounds containing fluorine and bromine substituents have shown promise in this regard, as they can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. The structural features of 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one make it a suitable candidate for further investigation in this field.

The synthesis of 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one involves multi-step organic transformations that highlight its synthetic versatility. Starting from readily available precursors such as 2-bromo-4-fluoroaniline and ethyl acetoacetate, the compound can be synthesized through condensation reactions followed by reduction steps. These synthetic routes underscore the compound's accessibility and feasibility for large-scale production if needed.

In conclusion, 2-amino-1-(2-bromo-4-fluorophenyl)ethan-1-one (CAS No. 1379926-18-7) represents a valuable asset in pharmaceutical research due to its structural complexity and functional group diversity. Its potential applications in drug discovery span across various therapeutic areas, including oncology and antimicrobial treatments. As research continues to uncover new methodologies for utilizing fluorinated and brominated compounds, this molecule is poised to play an increasingly important role in the development of next-generation therapeutics.